4-(5-chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

• CAS: 2640879-22-5
• Molecular Formula: C13H17ClN4O2
• Molecular Weight: 296.75 g/mol
• SMILES: C1CCN(C1)C(=O)C2CN(CCO2)C3=NC=C(C=N3)Cl
• InChI: InChI=1S/C13H17ClN4O2/c14-10-7-15-13(16-8-10)18-5-6-20-11(9-18)12(19)17-3-1-2-4-17/h7-8,11H,1-6,9H2
• InChIKey: UZCMCQNECGEELF-UHFFFAOYSA-N

Sourcing validated EED ligands for PRC2 screening is often hindered by unverified analogs lacking curated binding data. This 5-chloropyrimidine-pyrrolidine-morpholine hybrid provides a defined, high-confidence chemical probe. - Verified nanomolar EED binder: IC50 30-40 nM in TR-FRET competitive binding assay (BindingDB/ChEMBL curated). - Defined SAR baseline: distinct 5-Cl-pyrimidine & pyrrolidine-1-carbonyl substitution absent from generic morpholine libraries. - Assay-ready reference: directly analogous to Oregon-green probe for LanthaScreen & CETSA target engagement studies.

4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine Overview

4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine (CAS 2640879-22-5) is a synthetic small molecule classified as a substituted pyrrolidine-morpholine hybrid. It is specifically annotated as a ligand for the embryonic ectoderm development (EED) protein, a core subunit of the polycomb repressive complex 2 (PRC2) [1]. Publicly curated affinity data in BindingDB report an IC50 of 30–40 nM against EED in a TR-FRET competitive binding assay, establishing this compound as a nanomolar-affinity EED binder [1]. The combination of a 5-chloropyrimidin-2-yl group at the morpholine 4-position and a pyrrolidine-1-carbonyl substituent at the morpholine 2-position distinguishes it from simpler morpholine or pyrrolidine scaffolds commonly encountered in screening libraries.

✓ EED competitive binding assay context

✓ Curated affinity data (BindingDB/ChEMBL)

✓ 5-Chloropyrimidine-pyrrolidine scaffold identity

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): Affinity Data for Polycomb protein EED. IC50 = 30 nM, 40 nM (LanthaScreen TR-FRET assay). https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source

Generic Substitution Risk for 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

EED ligands in the pyrrolidine and morpholine chemical space exhibit steep structure–activity relationships (SAR), where minor modifications to the aromatic head group, linker, or amine substituent can shift IC50 values from nanomolar to micromolar or ablate binding entirely [1]. Generic substitution without quantitative head-to-head binding data against the exact target (EED) and assay format risks introducing an analog with unverified—and likely inferior—potency. The specific 5-chloropyrimidine and pyrrolidine-1-carbonyl substitution pattern in this compound has been empirically captured in curated affinity databases, whereas closely related analogs (e.g., 4-(4-methylpyrimidin-2-yl) or 4-benzyl variants) lack publicly available EED binding data at the time of this assessment . Consequently, substituting this compound with an untested “similar” morpholine derivative cannot assure equivalent target engagement.

Analog gap Closest analogs (4-methylpyrimidine or piperidine linker) lack publicly reported EED binding data; target engagement may not transfer.

SAR sensitivity Pyrrolidine-morpholine SAR is steep; minor scaffold changes may shift binding properties.

Curation risk Vendor-listed morpholine derivatives carry a risk of unverified target engagement due to absent curated data.

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): Affinity Data for Polycomb protein EED. IC50 = 30 nM, 40 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source

Differentiation Evidence for 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

EED Binding: 5-Chloropyrimidine vs. Alternative Substituents

The target compound demonstrates an IC50 of 30–40 nM against EED in a LanthaScreen TR-FRET competitive binding assay [1]. This places it within the nanomolar potency range suitable for cellular probe studies. No publicly available EED binding data were identified for the closest commercially cataloged analog, 4-(4-methylpyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine, making it impossible to confirm competitive target engagement for that compound . The 5-chloro substituent on the pyrimidine ring may contribute to binding through both hydrophobic and electrostatic interactions, a feature absent in the 4-methyl or unsubstituted pyrimidine variants.

5-Cl vs 4-Me Pyrimidine

Assay context

IC50 30–40 nM (EED TR-FRET); comparator analog: no reported binding data

Reported EED affinity supports screening; comparator activity unverified.

Substitution pattern directly influences binding.

Evidence Dimension	EED binding affinity (IC50, TR-FRET assay)
Target Compound Data	IC50 = 30–40 nM
Comparator Or Baseline	4-(4-Methylpyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine: No publicly available EED binding data
Quantified Difference	Target compound: quantifiable nanomolar activity reported; Comparator: activity unverified under analogous conditions
Conditions	Inhibition of pyrrolidine inhibitor-based Oregon-green probe binding to GST-tagged EED (unknown origin) after 1 h, measured by LanthaScreen TR-FRET assay (BindingDB assay ID associated with BDBM50231865).

Why This Matters

A compound with verified nanomolar EED binding eliminates the risk of purchasing an analog that may be entirely inactive against the intended target, saving downstream experimental resources.

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): IC50 = 30 nM, 40 nM for Polycomb protein EED. LanthaScreen TR-FRET competitive binding assay. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source

Pyrrolidine Carbonyl vs. Piperidine Carbonyl Linker: EED Affinity

A structurally distinct analog, 4-[1-(5-chloropyrimidin-2-yl)piperidine-3-carbonyl]morpholine, replaces the pyrrolidine-1-carbonyl group at the morpholine 2-position with a piperidine-3-carbonyl linker attached to the morpholine nitrogen . While both compounds share the 5-chloropyrimidine head group, the piperidine analog is cataloged primarily as a synthetic building block and lacks publicly reported EED binding data. The pyrrolidine-1-carbonyl group present in the target compound is directly featured as a substructure in the pyrrolidine-based Oregon-green probe used in the EED competitive binding assay [1], suggesting that this moiety may be a privileged recognition element for the EED H3K27me3-binding pocket.

Pyrrolidine vs Piperidine Linker

Assay context

Pyrrolidine-carbonyl: IC50 30–40 nM; piperidine-carbonyl analog: no EED data

Pyrrolidine substructure is probe-relevant; suggests specific pocket recognition.

Supports confidence in measured affinity.

Evidence Dimension	Publicly available EED binding data vs. structural analog
Target Compound Data	EED IC50 = 30–40 nM (TR-FRET)
Comparator Or Baseline	4-[1-(5-Chloropyrimidin-2-yl)piperidine-3-carbonyl]morpholine: No EED binding data publicly available
Quantified Difference	Target compound: verified nanomolar EED activity; Comparator: activity unverified
Conditions	LanthaScreen TR-FRET competitive binding assay (target); comparator data absent from public repositories.

Why This Matters

The presence of a substructure directly featured in the probe used for the assay increases confidence that the measured affinity reflects specific binding to the H3K27me3 pocket, rather than non-specific protein interaction.

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): IC50 = 30 nM, 40 nM for Polycomb protein EED. Assay uses pyrrolidine inhibitor-based Oregon-green probe. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source

Curated Data Provenance: AbbVie/ChEMBL vs. Vendor Claims

The EED binding data for the target compound are curated by ChEMBL and originated from AbbVie, a major pharmaceutical research organization, providing a level of data validation absent for uncurated vendor catalog entries [1]. In contrast, commercially available analogs such as 4-[(4-fluorophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine and 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine are listed by multiple vendors without associated bioactivity data or curation provenance . The absence of curated binding data for these readily accessible alternatives creates a tangible procurement risk: the buyer cannot verify that the analog will engage EED at the potency required for their assay.

Data Curation Provenance

Source review

ChEMBL-curated (AbbVie origin); comparator analogs: vendor listings without curation

Curated industrial data reduce risk of unverified target engagement.

Absence of curation increases procurement uncertainty.

Evidence Dimension	Data curation quality and target engagement verification
Target Compound Data	ChEMBL-curated EED IC50: 30–40 nM; data source: AbbVie
Comparator Or Baseline	4-Benzyl-substituted morpholine-pyrrolidine analogs: No EED binding data in ChEMBL or BindingDB; vendor listings lack bioactivity metadata
Quantified Difference	Target compound: quantitatively validated; Comparator class: unvalidated for EED binding
Conditions	ChEMBL and BindingDB database curation standards; comparator data status as of search date.

Why This Matters

Curated data from an industrial source substantially reduces the risk of procuring a compound that fails in downstream assays due to unverified target engagement, a critical consideration for cost-sensitive drug discovery programs.

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): IC50 = 30 nM, 40 nM. Curated by ChEMBL, original data from AbbVie. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source

Application Scenarios for 4-(5-Chloropyrimidin-2-yl)-2-(pyrrolidine-1-carbonyl)morpholine

Positive Control Ligand for EED TR-FRET Screens

With an IC50 of 30–40 nM, the compound serves as a reliable positive control in LanthaScreen TR-FRET assays designed to identify novel small molecules that disrupt the EED–H3K27me3 protein–protein interaction [1]. Its pyrrolidine-based substructure is directly analogous to the Oregon-green probe used in the assay, ensuring competitive binding readout relevance.

Benchmark for EED-Focused Drug Design

The 5-chloropyrimidine-pyrrolidine-morpholine scaffold provides a defined chemical starting point for medicinal chemistry optimization. Its verified nanomolar EED binding [1] allows structure–activity relationship (SAR) campaigns to measure improvements against a characterized baseline, rather than an unvalidated hit.

Procurement Reference Standard for EED Ligands

Procurement teams can use this compound as a reference to reject generic morpholine or pyrrolidine analogs that lack curated EED binding data. The presence of ChEMBL/BindingDB-curated IC50 values distinguishes it from visually similar but unvalidated catalog entries [1], supporting informed purchasing decisions.

Cellular Target Engagement Tool for PRC2 Cancer Models

The nanomolar biochemical potency supports its use in cellular thermal shift assays (CETSA) or NanoBRET target engagement experiments to confirm EED binding in live cells, provided cellular permeability is independently validated. Its curated data provenance strengthens confidence in interpreting cellular mechanism-of-action studies [1].

Application

Selection Property

Validation Focus

EED TR-FRET positive control

Curated EED binding affinity data

Competitive binding assay context

EED medicinal chemistry benchmark

Scaffold with verified target engagement

SAR baseline characterization

Procurement reference for EED ligands

Curated data provenance vs. unvalidated analogs

Binding data verification for procurement

Cellular target engagement tool (PRC2 models)

Biochemical affinity supports cellular assay design

Cellular permeability and target engagement validation

• [1] BindingDB. BDBM50231865 (CHEMBL4102534): IC50 = 30 nM, 40 nM for Polycomb protein EED. LanthaScreen TR-FRET assay; curated by ChEMBL from AbbVie. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231865 View Source